Cas no 954580-85-9 (3-Cyclopropylaminomethyl-benzonitrile)

• Product Name: 3-Cyclopropylaminomethyl-benzonitrile
• CAS No: 954580-85-9
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 2189381
• PubChem ID: 16794852
• Update Time: 2025-11-02

3-Cyclopropylaminomethyl-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropylaminomethyl-benzonitrile
• 3-[(Cyclopropylamino)methyl]benzonitrile
• DTXSID50588621
• 954580-85-9
• AKOS000150704
• SCHEMBL19650829
• 3-((cyclopropylamino)methyl)benzonitrile

• MDL： MFCD09741677
• Inchi： 1S/C11H12N2/c12-7-9-2-1-3-10(6-9)8-13-11-4-5-11/h1-3,6,11,13H,4-5,8H2
• InChI Key： ISTXYDQXZRJJTC-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=C(C#N)C=1)C1CC1

Computed Properties

• Exact Mass: 172.100048391Da
• Monoisotopic Mass: 172.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.8Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-Cyclopropylaminomethyl-benzonitrile

Exploring the Versatile Applications of 3-Cyclopropylaminomethyl-benzonitrile (CAS No. 954580-85-9) in Modern Chemistry

In the ever-evolving field of organic chemistry, 3-Cyclopropylaminomethyl-benzonitrile (CAS No. 954580-85-9) has emerged as a compound of significant interest. This nitrile-containing derivative, characterized by its cyclopropylaminomethyl moiety, offers a unique combination of reactivity and stability, making it a valuable intermediate in various synthetic pathways. Researchers and industry professionals are increasingly exploring its potential in pharmaceutical synthesis, agrochemical development, and material science applications.

The molecular structure of 3-Cyclopropylaminomethyl-benzonitrile features a benzonitrile core with a cyclopropylaminomethyl substituent at the 3-position. This arrangement imparts distinct electronic properties that influence its behavior in nucleophilic substitution reactions and catalytic transformations. Recent studies have highlighted its utility as a building block for heterocyclic compounds, particularly in the synthesis of pyridine and pyrimidine derivatives that are prevalent in many bioactive molecules.

One of the most exciting applications of 3-Cyclopropylaminomethyl-benzonitrile lies in medicinal chemistry. The compound serves as a precursor for various small molecule drugs targeting neurological disorders and inflammatory conditions. Its nitrile group offers multiple points for structural modification, allowing medicinal chemists to optimize drug-like properties such as solubility, metabolic stability, and target binding affinity. Current research focuses on its incorporation into CNS-active compounds, with particular attention to its potential in developing novel neuroprotective agents.

In the realm of agrochemical innovation, 3-Cyclopropylaminomethyl-benzonitrile has shown promise as an intermediate for crop protection agents. Its structural features make it suitable for creating systemic pesticides with improved plant mobility and environmental profiles. The cyclopropyl group in particular contributes to enhanced biological activity while maintaining favorable toxicological characteristics, addressing growing concerns about eco-friendly pest control solutions.

The synthesis and handling of 3-Cyclopropylaminomethyl-benzonitrile require careful consideration of its physicochemical properties. With a molecular weight of 172.23 g/mol, this white to off-white crystalline powder typically exhibits good stability under standard conditions. However, like many nitrile compounds, proper storage in cool, dry environments is recommended to maintain its integrity over extended periods. Analytical characterization commonly employs HPLC, NMR spectroscopy, and mass spectrometry techniques to ensure purity and confirm structural identity.

Market trends indicate growing demand for 3-Cyclopropylaminomethyl-benzonitrile across multiple industries. Pharmaceutical companies are particularly interested in its potential for developing next-generation therapeutics, while agricultural firms value its role in creating sustainable crop solutions. The compound's versatility also extends to material science applications, where it serves as a precursor for specialty polymers and functional materials with tailored properties.

Quality control remains paramount when working with 3-Cyclopropylaminomethyl-benzonitrile. Reputable suppliers typically provide comprehensive certificates of analysis detailing parameters such as purity (often ≥98%), residual solvents, and heavy metal content. These specifications are crucial for researchers requiring consistent performance in sensitive chemical transformations or biological assays.

Future research directions for 3-Cyclopropylaminomethyl-benzonitrile include exploring its potential in catalysis and asymmetric synthesis. The compound's unique structure may facilitate novel chiral induction processes or serve as a ligand in transition metal complexes. Additionally, its application in fluorescent probes and molecular sensors represents an exciting frontier in analytical chemistry and diagnostics.

For researchers considering 3-Cyclopropylaminomethyl-benzonitrile in their work, proper safety protocols should always be followed. While not classified as highly hazardous, standard precautions for handling organic chemicals apply, including the use of appropriate personal protective equipment and fume hoods when working with powdered forms. Material Safety Data Sheets (MSDS) should be consulted for specific handling and disposal guidelines.

The growing body of literature on 3-Cyclopropylaminomethyl-benzonitrile reflects its expanding role in modern chemistry. From drug discovery pipelines to advanced material development, this versatile compound continues to demonstrate its value across multiple disciplines. As synthetic methodologies advance and application areas broaden, 3-Cyclopropylaminomethyl-benzonitrile (CAS No. 954580-85-9) will likely remain an important tool for chemists tackling some of today's most pressing scientific challenges.